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Protocols for Safe Nitrogen Gas Handling in the
Laboratory
Application Note & Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of

nitrogen gas (both compressed gas and liquid nitrogen) in a laboratory setting. Adherence to

these guidelines is critical to ensure the safety of all personnel and the integrity of experimental

work.

Introduction to Nitrogen and its Hazards
Nitrogen is a colorless, odorless, and tasteless gas that constitutes approximately 78% of the

Earth's atmosphere. In the laboratory, it is commonly used in both its gaseous and liquid forms

for a wide range of applications, from providing an inert atmosphere for sensitive reactions to

the cryopreservation of biological samples. While non-toxic, nitrogen presents significant

physical hazards that must be properly managed.

The primary hazards associated with nitrogen are:

Asphyxiation: When nitrogen is released into the air, it displaces oxygen. In poorly ventilated

areas, the oxygen concentration can decrease to dangerous levels, leading to dizziness,
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unconsciousness, and even death.[1][2] This is a particular concern because humans cannot

detect a lack of oxygen.[1]

Extreme Cold: Liquid nitrogen has a boiling point of -196°C (-321°F).[1] Contact with liquid

nitrogen or cold nitrogen vapor can cause severe frostbite and tissue damage.[1][3]

Pressure Hazards: Compressed nitrogen gas cylinders contain high-pressure gas, which

can be hazardous if the cylinder is damaged or mishandled. The rapid release of gas can

turn a cylinder into a projectile. Liquid nitrogen expands to a gas with a very large expansion

ratio (1:694), which can cause explosions if stored in a sealed container.[1][4]

Quantitative Safety Data
Properly managing the risks associated with nitrogen gas requires an understanding of key

quantitative parameters. The following tables summarize important safety data for easy

reference.
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Parameter Value Reference

OSHA Oxygen Deficiency

Minimum Permissible Oxygen

Level
19.5% [2][4]

Normal Oxygen Level in Air ~21%

Typical Compressed Nitrogen

Cylinder Specifications

Service Pressure 150 bar to 300 bar

Typical Laboratory Application

Flow Rates

Liquid Chromatography-Mass

Spectrometry (LC-MS)
5 - 30 L/min

Gas Chromatography (GC) 25 - 75 mL/min

Sample Evaporation

(Blowdown)
1 - 30 L/min

Glove Box Purging
Variable, dependent on box

size and desired atmosphere

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the last line of defense against nitrogen-related

hazards. A risk assessment should always be conducted to determine the specific PPE

required for a given task.[5]
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Hazard Required PPE Specifications

Compressed Nitrogen Gas

Handling
Safety Glasses ANSI Z87.1 approved

Steel-toed shoes When moving cylinders

Liquid Nitrogen Handling

(Small Quantities, <1L)

Safety Goggles and Face

Shield
To protect against splashes[1]

Cryogenic Gloves
Loose-fitting and easily

removable[1]

Lab Coat or Apron To cover exposed skin

Closed-toe Shoes and Pants

(no cuffs)

To prevent trapping of liquid

nitrogen

Liquid Nitrogen Handling

(Large Quantities, >1L or

Dispensing)

All of the above, plus:

Cryogenic Apron For added body protection

Experimental Protocols
Protocol for Cryopreservation of Cells
This protocol outlines the general steps for freezing and storing cells using liquid nitrogen.

Materials:

Healthy, actively dividing cell culture

Cryoprotectant solution (e.g., 10% DMSO in culture medium)

Cryovials

Controlled-rate freezing container (e.g., "Mr. Frosty")

Liquid nitrogen storage dewar
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Procedure:

Cell Preparation: Harvest cells and centrifuge to form a pellet. Resuspend the cell pellet in

cold cryoprotectant solution at the desired cell density.

Aliquoting: Dispense the cell suspension into labeled cryovials.

Controlled Freezing: Place the cryovials into a controlled-rate freezing container and place

the container in a -80°C freezer overnight. This ensures a slow, controlled cooling rate of

approximately -1°C per minute.

Storage: Transfer the frozen cryovials to the vapor phase of a liquid nitrogen storage dewar

for long-term storage.

Harvest and Centrifuge Cells

Resuspend in Cryoprotectant

Aliquot into Cryovials

Place in Controlled-Rate Freezer at -80°C

Transfer to Liquid Nitrogen Dewar

Click to download full resolution via product page

Cryopreservation Workflow
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Protocol for Nitrogen Blowdown Evaporation
This protocol describes the general procedure for concentrating a sample using a nitrogen
blowdown evaporator.

Materials:

Sample in a suitable solvent

Nitrogen blowdown evaporator with a heated water bath or dry block

Source of dry nitrogen gas

Procedure:

Setup: Place the sample tubes in the evaporator rack and lower the rack into the heated

bath, set to a temperature just below the solvent's boiling point.

Position Needles: Lower the gas delivery needles so they are just above the surface of the

solvent in each tube.

Initiate Gas Flow: Start a gentle flow of nitrogen gas. The flow should be sufficient to create

a small dimple on the surface of the liquid without causing splashing.[6]

Evaporation: Allow the evaporation to proceed until the desired sample concentration is

reached. Monitor the process to prevent the sample from completely drying out, unless that

is the desired outcome.

Completion: Once the desired volume is reached, turn off the nitrogen flow and raise the

needles. Remove the samples from the evaporator.
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Place Samples in Heated Evaporator

Position Needles Above Solvent

Initiate Gentle Nitrogen Flow

Monitor Evaporation

Stop Gas Flow and Remove Samples
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Nitrogen Blowdown Evaporation

Protocol for Glove Box Inerting
This protocol details the steps to create and maintain an inert nitrogen atmosphere in a glove

box.

Materials:

Glove box with an antechamber

Source of high-purity nitrogen gas

Oxygen and moisture sensors

Procedure:
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Initial Purge: Before introducing any materials, purge the main chamber of the glove box with

nitrogen gas to reduce the oxygen and moisture levels to the desired setpoints.

Transferring Materials In: a. Place items in the antechamber and securely close the outer

door. b. Evacuate the antechamber using a vacuum pump. c. Refill the antechamber with

nitrogen gas. d. Repeat the evacuate/refill cycle several times to remove residual air. e.

Once the antechamber is purged, open the inner door to move the items into the main

chamber.

Working in the Glove Box: Perform all manipulations within the main chamber. The gloves

should be inspected for any damage before each use.

Transferring Materials Out: a. Place items in the antechamber and close the inner door. b.

Purge the antechamber with nitrogen before opening the outer door to remove the items.
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Glove Box Workflow

Emergency Procedures
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In the event of a nitrogen-related incident, prompt and correct action is crucial.

Compressed Nitrogen Gas Leak
Small Leak: If it is safe to do so, close the cylinder valve to stop the leak. Increase ventilation

to the area.

Large Leak: Evacuate the area immediately.[7] If the leak is significant, activate the building's

fire alarm to initiate a full evacuation.[7] Do not re-enter the area until it has been tested and

deemed safe by trained personnel.

Liquid Nitrogen Spill
Small Spill (<1 Liter): Allow the liquid to evaporate in a well-ventilated area.[8] Keep

personnel away from the immediate spill area.

Large Spill (>1 Liter): Evacuate the area immediately.[8] The large volume of nitrogen gas

produced can rapidly create an oxygen-deficient atmosphere. Activate the building's fire

alarm if necessary.[9] Prevent the liquid from entering drains or confined spaces.[10]

Personnel Exposure and First Aid
Inhalation (Asphyxiation): If someone is suspected of suffering from oxygen deficiency,

immediately move them to fresh air, if it is safe to do so.[11] If the victim is not breathing,

administer artificial respiration and call for emergency medical assistance.[12] Do not enter

an area where someone has collapsed without ensuring the atmosphere is safe to breathe.

[11]

Skin Contact (Frostbite): For frostbite, immediately flush the affected area with tepid water

(not hot).[4][11] Do not rub the affected area.[4] Remove any clothing or jewelry that is not

frozen to the skin.[11] Seek immediate medical attention.[4]

Eye Contact: Immediately flush the eyes with tepid water for at least 15 minutes and seek

immediate medical attention.[4][11]
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Emergency Response Flowchart

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Liquid Nitrogen Handling | Environmental Health and Safety - Office of the Vice President
for Research | The University of Iowa [ehs.research.uiowa.edu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1195836?utm_src=pdf-body-img
https://www.benchchem.com/product/b1195836?utm_src=pdf-custom-synthesis
https://ehs.research.uiowa.edu/liquid-nitrogen-handling
https://ehs.research.uiowa.edu/liquid-nitrogen-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. cganet.com [cganet.com]

3. Frostbite during handling of liquid nitrogen: prevention and first aid | Dairy Knowledge
Portal [dairyknowledge.in]

4. marquette.edu [marquette.edu]

5. Cryogenic Personal Protective Equipment (PPE) - Gas Safe [gassafeconsultants.co.uk]

6. youtube.com [youtube.com]

7. uab.edu [uab.edu]

8. afd.calpoly.edu [afd.calpoly.edu]

9. ehs.providence.edu [ehs.providence.edu]

10. Emergency procedures - Department of Biology, University of York [york.ac.uk]

11. Liquid Nitrogen Safety [physics.purdue.edu]

12. chem.washington.edu [chem.washington.edu]

To cite this document: BenchChem. [protocols for nitrogen gas handling in a laboratory
setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195836#protocols-for-nitrogen-gas-handling-in-a-
laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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